Cas no 1361671-11-5 (6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde)

• Product Name: 6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde
• CAS No: 1361671-11-5
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4919744
• Update Time: 2025-06-14

6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO2/c13-7-2-8(11(15)10(14)3-7)9-1-6(5-17)4-16-12(9)18/h1-5H,(H,16,18)
• InChI Key： HQXNKFLGJUCLPJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(NC=C(C=O)C=1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2

Additional information on 6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde

Comprehensive Overview of 6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361671-11-5)

The compound 6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361671-11-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a nicotinaldehyde core substituted with a trichlorophenyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for chlorinated aromatic aldehydes like 6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde has grown, driven by advancements in medicinal chemistry. The compound's electron-withdrawing trichlorophenyl moiety enhances its reactivity, making it a versatile building block for heterocyclic synthesis. This aligns with current trends in fragment-based drug design, where small molecules are used to construct larger, more complex structures with high binding affinity.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde?" The answer lies in multi-step organic reactions, often starting from 5-bromonicotinaldehyde or similar precursors, followed by palladium-catalyzed cross-coupling with 2,3,5-trichlorophenylboronic acid. The hydroxyl group is typically introduced via selective oxidation or protection-deprotection strategies, ensuring high yield and purity.

Another hot topic is the compound's role in green chemistry. Researchers are exploring eco-friendly catalytic systems to synthesize 6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde, reducing reliance on hazardous reagents. This aligns with the broader industry shift toward sustainable synthetic methodologies, a key focus in modern organic chemistry.

From an analytical perspective, 6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde is characterized using techniques like HPLC, NMR, and mass spectrometry. Its UV-Vis absorption properties are also studied for potential applications in fluorescence-based assays, a growing area in biochemical screening. These attributes make it a compound of interest for academic and industrial labs alike.

In summary, 6-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361671-11-5) represents a promising scaffold in synthetic and medicinal chemistry. Its structural features and reactivity profile position it as a key player in the development of next-generation therapeutics and agrochemicals, while ongoing research continues to uncover new applications and synthetic improvements.